Cas no 71528-08-0 (2-Thiophenecarboxylic acid, 3,5-bis(methylthio)-)

• Product Name: 2-Thiophenecarboxylic acid, 3,5-bis(methylthio)-
• CAS No: 71528-08-0
• MF: C₇H₈O₂S₃
• MW: 220.332218170166
• CID: 1748712
• Update Time: 2024-11-27

2-Thiophenecarboxylic acid, 3,5-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3,5-bis(methylthio)-

• Inchi： 1S/C7H8O2S3/c1-10-4-3-5(11-2)12-6(4)7(8)9/h3H,1-2H3,(H,8,9)
• InChI Key： VLNCHWYMWNQJPN-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(SC)=CC=1SC

Computed Properties

• Exact Mass: 219.96874

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Melting Point: 172-174 °C
• Boiling Point: 361.5±42.0 °C(Predicted)
• PSA: 37.3
• pka: 3.61±0.10(Predicted)